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Compound of Interest

Compound Name: p-Bromomandelic acid, (+)-

CAS No.: 123484-90-2

Cat. No.: B1298556

Get Quote

Characterization of (+)-p-Bromomandelic Acid: A
Spectroscopic Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data essential for the

characterization of (+)-p-Bromomandelic acid. The information presented herein is crucial for

identity confirmation, purity assessment, and quality control in research and drug development

settings. This document outlines the expected Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, along with detailed experimental protocols.

Spectroscopic Data Summary
The following tables summarize the expected quantitative spectroscopic data for (+)-p-

Bromomandelic acid. Note that the spectroscopic properties of enantiomers are identical in

achiral media. Therefore, the data presented is also representative of (-)-p-Bromomandelic acid

and the racemic mixture.
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Table 1: ¹H NMR Spectroscopic Data (Predicted)
Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.50 Doublet 2H Ar-H (ortho to -Br)

~7.35 Doublet 2H Ar-H (ortho to -CH)

~5.15 Singlet 1H -CH(OH)

Variable Broad Singlet 1H -COOH

Variable Broad Singlet 1H -OH

Predicted for a solution in a deuterated solvent such as DMSO-d₆ or CDCl₃. Chemical shifts

are referenced to tetramethylsilane (TMS) at 0 ppm. The positions of the acidic protons (-

COOH and -OH) are variable and depend on concentration and solvent.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)
Chemical Shift (δ) ppm Assignment

~173 C=O (Carboxylic Acid)

~140 Ar-C (quaternary, attached to -CH)

~132 Ar-CH (ortho to -Br)

~129 Ar-CH (ortho to -CH)

~122 Ar-C (quaternary, attached to -Br)

~72 -CH(OH)

Predicted for a solution in a deuterated solvent. Chemical shifts are referenced to the solvent

peak.

Table 3: IR Spectroscopic Data (Predicted)
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Wavenumber (cm⁻¹) Intensity Assignment

3400 - 2400 Strong, Broad O-H stretch (Carboxylic Acid)

~3300 Medium, Broad O-H stretch (Alcohol)

~1700 Strong, Sharp C=O stretch (Carboxylic Acid)

~1600, ~1480 Medium C=C stretch (Aromatic Ring)

~1200 Medium C-O stretch

~820 Strong
C-H bend (para-disubstituted

aromatic)

Data is for a solid sample, typically prepared as a KBr pellet or analyzed by Attenuated Total

Reflectance (ATR).

Table 4: Mass Spectrometry Data (Predicted)
m/z Relative Abundance Assignment

230/232 ~1:1 [M]⁺ (Molecular Ion)

185/187 ~1:1 [M - COOH]⁺

157/159 ~1:1
[M - COOH - CO]⁺ or

[C₇H₆Br]⁺

107 Variable
[C₇H₇O]⁺ (from cleavage of C-

Br bond)

77 Variable [C₆H₅]⁺

The presence of bromine results in a characteristic isotopic pattern for bromine-containing

fragments, with two peaks of nearly equal intensity separated by 2 m/z units (⁷⁹Br and ⁸¹Br).

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

Accurately weigh 5-10 mg of (+)-p-Bromomandelic acid.

Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆, CDCl₃, or Acetone-d₆) in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition:

Instrument: 400 MHz (or higher) NMR spectrometer.

Parameters:

Pulse sequence: Standard single-pulse experiment.

Number of scans: 16-64 (depending on sample concentration).

Relaxation delay: 1-2 seconds.

Acquisition time: 3-4 seconds.

Spectral width: -2 to 12 ppm.

Processing:

Apply a Fourier transform to the Free Induction Decay (FID).

Phase correct the spectrum.

Calibrate the chemical shift scale using the residual solvent peak as an internal

standard.

Integrate the signals.

¹³C NMR Acquisition:

Instrument: 100 MHz (or higher) NMR spectrometer.
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Parameters:

Pulse sequence: Proton-decoupled experiment (e.g., zgpg30).

Number of scans: 1024 or more (due to the low natural abundance of ¹³C).

Relaxation delay: 2 seconds.

Spectral width: 0 to 200 ppm.

Processing:

Apply a Fourier transform to the FID.

Phase correct the spectrum.

Calibrate the chemical shift scale using the solvent peak as an internal standard.

Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of (+)-p-Bromomandelic acid with approximately 100-200

mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine,

homogeneous powder is obtained.

Place a portion of the powder into a pellet press and apply pressure to form a transparent

or translucent pellet.

Data Acquisition:

Instrument: Fourier Transform Infrared (FTIR) spectrometer.

Parameters:

Scan range: 4000 to 400 cm⁻¹.

Resolution: 4 cm⁻¹.
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Number of scans: 16-32.

Procedure:

Acquire a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder and acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Sample Preparation:

Prepare a dilute solution of (+)-p-Bromomandelic acid (approximately 1 mg/mL) in a

suitable volatile solvent such as methanol or acetonitrile.

Data Acquisition (Electron Ionization - EI):

Instrument: Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe

on a mass spectrometer.

Parameters (for GC-MS):

GC: Use a suitable capillary column (e.g., DB-5ms). Program the oven temperature to

ensure elution of the analyte.

MS:

Ionization mode: Electron Ionization (EI).

Ionization energy: 70 eV.

Mass range: m/z 40-400.

Scan speed: 1-2 scans/second.

Data Analysis:
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Identify the molecular ion peak ([M]⁺), which should exhibit the characteristic isotopic

pattern for a compound containing one bromine atom (two peaks of nearly equal intensity

at m/z 230 and 232).

Analyze the fragmentation pattern to identify characteristic fragment ions.

Mandatory Visualizations
Spectroscopic Analysis Workflow
The following diagram illustrates the logical workflow for the spectroscopic characterization of a

chemical compound like (+)-p-Bromomandelic acid.
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Click to download full resolution via product page

Caption: Workflow for Spectroscopic Characterization.

To cite this document: BenchChem. [Spectroscopic data (NMR, IR, MS) for (+)-p-
Bromomandelic acid characterization.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298556/docs#spectroscopic-data-nmr-ir-ms-for-p-
bromomandelic-acid-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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